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Compound of Interest

8-Methyl-2-azaspiro[4.5]decane-
Compound Name:

1,3-dione
CAS No.: 871876-20-9
Cat. No.: B1462077

Get Quote

Executive Summary: The Gem-Disubstituted
Advantage

The azaspiro[4.5]decane scaffold—defined by a five-membered nitrogenous or carbon ring
spiro-fused to a six-membered ring—represents a "privileged structure" in modern medicinal
chemistry. Unlike flat aromatic systems, this scaffold introduces inherent three-dimensional
complexity. The spiro-carbon acts as a gem-disubstituted center, enforcing a rigid orthogonal
orientation between the two rings.

Therapeutic Value Proposition:

» Conformational Restriction: Reduces the entropic penalty of binding to protein targets (e.qg.,
GPCRs, lon Channels).

o Metabolic Stability: The quaternary spiro-center blocks metabolic oxidation at that position.
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» Vector Positioning: Allows precise projection of pharmacophores into distinct hydrophobic
pockets (e.g., the Sigma-1 receptor orthosteric site).

This guide analyzes three high-value therapeutic vectors: Oncology (IL-6/STAT3 modulation),
Neuropharmacology (Sigma-1 & Muscarinic targeting), and Immunology (JAK/TYK2 inhibition).

Chemical Architecture & Pharmacophore Mapping

The azaspiro[4.5]decane system exists primarily in two therapeutically relevant isomeric forms
based on the nitrogen position:

e 2-azaspiro[4.5]decane: Common in anti-inflammatory agents (e.g., Atiprimod).[1]

o 8-azaspiro[4.5]decane: The dominant scaffold for GPCR and Sigma receptor ligands.

Structural Logic

The efficacy of these compounds relies on the Thorpe-Ingold Effect (gem-dimethyl effect). The
spiro-fusion compresses the internal bond angles, favoring ring closure during synthesis and
locking the bioactive conformation in vivo.

Primary Target Representative
Subtype Key Feature
Class Lead
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Therapeutic Vector A: Oncology & The IL-6/STAT3
AXis

Lead Compound: Atiprimod (N,N-diethyl-8,8-dipropyl-2-azaspiro[4.5]decane-2-propanamine)[1]
[2]
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Mechanism of Action
Atiprimod functions as a cationic amphiphilic drug (CAD).[1] It does not merely bind a receptor

but alters membrane dynamics and signaling cascades.

 |L-6 Blockade: It inhibits the production of Interleukin-6 (IL-6) and VEGF in multiple myeloma
cells.

» Signaling Arrest: By depleting IL-6, it prevents the phosphorylation of STAT3 (Signal
Transducer and Activator of Transcription 3).

o Apoptosis: The downregulation of Bcl-2 and Mcl-1 (downstream of STAT3) triggers caspase-
3 mediated apoptosis.

Pathway Visualization

The following diagram illustrates the blockade of the JAK/STAT pathway by azaspiro-based
modulation.
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Figure 1: Mechanism of Atiprimod-induced apoptosis in multiple myeloma cells via the IL-
6/STAT3 axis.

Therapeutic Vector B: Neuropharmacology (Sigma-1
& M1)

Target: Sigma-1 Receptor (01R) & Muscarinic M1 Receptor.

Sigma-1 Receptor Ligands

The 1,4-dioxa-8-azaspiro[4.5]decane derivatives (e.g., Compound 5a) have emerged as potent
radioligands for PET imaging and neuroprotection.

o Selectivity: The spiro-ring provides the necessary bulk to fit the hydrophobic pocket of 01R,
achieving >1400-fold selectivity over the Vesicular Acetylcholine Transporter (VAChT).

o Application: These ligands act as "molecular chaperones," stabilizing the IP3 receptor at the
ER-mitochondria interface, reducing ER stress in neurodegenerative models.

Muscarinic M1 Agonists
Compound: 2,8-Dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one.[3]

o Cognitive Enhancement: Designed to mimic the tetrahydrofuran moiety of muscarone.

o Efficacy: Reverses scopolamine-induced amnesia in rodent models.[3] The rigid spiro-frame
maintains the pharmacophore in the active agonist conformation, unlike flexible acetylcholine
analogs.

Therapeutic Vector C: Immunology (JAKITYK2)

Target: Janus Kinase 1 (JAK1) / Tyrosine Kinase 2 (TYK2).[4][5] Lead: 2,8-
diazaspiro[4.5]decan-1-one derivatives (e.g., Compound 48).

Recent optimization of the spiro-scaffold has yielded highly selective dual inhibitors for
Inflammatory Bowel Disease (IBD).

e Potency: IC50 values of 6 nM (TYK2) and 37 nM (JAK1).[5]
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o Selectivity: The spiro-geometry prevents binding to the homologous JAK2 pocket, avoiding

hematological side effects (anemia/neutropenia) common with pan-JAK inhibitors.

Quantitative Pharmacology Comparison
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Experimental Protocols
Protocol A: Modular Synthesis of 8-Azaspiro[4.5]decane

Core

Objective: To generate the spiro-core efficiently using a self-validating intramolecular

cyclization.

Reagents:

¢ N-Benzyl-4-piperidone (Starting material)[6]
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» Ethyl cyanoacetate
e Potassium tert-butoxide (t-BuOK)

Workflow:

Knoevenagel Condensation: React N-benzyl-4-piperidone with ethyl cyanoacetate in toluene
(reflux, Dean-Stark trap) to form the

-unsaturated ester. Checkpoint: Monitor disappearance of ketone peak via IR (1715 cm~1).

o Michael Addition/Cyclization: Treat the intermediate with potassium cyanide or a malonate
derivative in the presence of base. The spiro-ring closes via nucleophilic attack on the
activated double bond.

o Decarboxylation: Acid hydrolysis (6N HCI, reflux) removes the ester/nitrile groups to yield the
8-azaspiro[4.5]decane-7,9-dione (or similar dione intermediate).

e Reduction: Reduce carbonyls using LiAlH4 in THF to obtain the saturated 8-
azaspiro[4.5]decane.
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Click to download full resolution via product page

Figure 2: Modular synthesis route for the 8-azaspiro[4.5]decane scaffold.

Protocol B: Sigma-1 Receptor Binding Assay

Objective: Validate affinity of synthesized spiro-compounds.

o Tissue Prep: Homogenize guinea pig brain (cortex) in 50 mM Tris-HCI (pH 7.4). Centrifuge at
40,000 x g for 15 min. Resuspend pellet.

e Ligand: Use (+)-[?H]Pentazocine (specific o1 ligand).
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Incubation: Mix 100 uL membrane prep, 50 puL radioligand (3 nM final), and 50 pL test
compound (azaspiro derivative). Incubate at 37°C for 120 min.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine
(reduces non-specific binding).

Validation: Non-specific binding is determined using 10 uM Haloperidol.

o Self-Validation: If Haloperidol displacement < 90%, membrane integrity or filter soaking is
compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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